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Compound of Interest

Compound Name: Calciumdodecanoate

Cat. No.: B13835039

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physicochemical properties of Calcium
Dodecanoate (also known as calcium laurate), a compound of interest in pharmaceutical and
cosmetic formulations. The information presented is a collation of available experimental data,
intended to offer a cross-validated perspective on its characteristics.

Executive Summary

Calcium dodecanoate, the calcium salt of lauric acid, is a white, powdery substance with limited
solubility in water but better solubility in organic solvents.[1] It is primarily used as an excipient
in drug formulations, a stabilizer in cosmetics, and an anti-caking agent in food products.[2]
This guide summarizes key experimental findings related to its thermal, spectroscopic, and
structural properties, providing detailed methodologies for their determination. Discrepancies in
reported values, particularly for melting point, highlight the need for standardized testing
protocols. Furthermore, the biological relevance of its fatty acid component, dodecanoic acid, is
explored through its interaction with cellular calcium signaling pathways.

Data Presentation: Physicochemical Properties

The following table summarizes the available quantitative data for Calcium Dodecanoate. It is
important to note that a comprehensive set of cross-validated experimental data from multiple
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peer-reviewed sources is limited in the public domain.

Method(s) of
Property Reported Value(s) o Reference(s)
Determination

Molecular Formula C24H46CaOa - [2][3]

Molecular Weight 438.7 g/mol - [2][31[4]
) ) Differential Scanning

Melting Point 182-183 °C ] [5]

Calorimetry (DSC)

~150-160 °C Not specified [4]

Decomposition Onset around 250— Thermogravimetric )

Temperature 300°C Analysis (TGA)

Limited in water;

Solubility Soluble in organic Not specified [1]
solvents

Insoluble in alcohol Direct Experiment [6]

Appearance White powder Visual Inspection [2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are
based on standard analytical techniques for the characterization of metal carboxylates.

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)

Objective: To determine the thermal stability and decomposition profile of Calcium
Dodecanoate.

Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of dry Calcium
Dodecanoate powder is placed in an inert crucible (e.g., alumina or platinum).
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 Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is used.
e TGA Protocol:

o The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature (e.g.,
800 °C) at a constant heating rate (e.g., 10 °C/min).[7][8]

o The analysis is performed under a controlled atmosphere, typically an inert gas such as
nitrogen, to prevent oxidative decomposition.[7]

o The mass of the sample is continuously monitored as a function of temperature. Weight
loss steps indicate decomposition events.[9]

e DSC Protocol:

o The heat flow to the sample is measured relative to an empty reference crucible as a
function of temperature.[1]

o Endothermic or exothermic peaks indicate phase transitions such as melting,
crystallization, or decomposition.[10][11]

o Data Analysis: The TGA curve reveals the temperatures at which decomposition occurs and
the percentage of mass loss. The DSC curve identifies the melting point (as the peak of the
endothermic transition) and other thermal events.[12]

Spectroscopic Analysis: Fourier-Transform Infrared
(FTIR) Spectroscopy

Objective: To identify the functional groups present in Calcium Dodecanoate and confirm the
formation of the salt.

Methodology:

o Sample Preparation: A small amount of the dry Calcium Dodecanoate powder is mixed with
potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, an
Attenuated Total Reflectance (ATR) accessory can be used, where the powder is pressed
directly onto the ATR crystal.[11]
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e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.
o Data Acquisition: The infrared spectrum is recorded over a typical range of 4000-400 cm™2.

o Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. Key
bands for Calcium Dodecanoate include:

o The disappearance of the broad O-H stretching band of the carboxylic acid (from lauric
acid) around 3000 cm™1,

o The disappearance of the C=0 stretching band of the carboxylic acid around 1700 cm~1.
[4][13]

o The appearance of strong asymmetric and symmetric stretching vibrations of the
carboxylate anion (COO™) at approximately 1540-1580 cm~! and 1400-1440 cm™1,
respectively.[4][14]

o C-H stretching vibrations of the alkyl chain are observed around 2850-2960 cm~1.[14]

Structural Analysis: X-ray Diffraction (XRD)

Objective: To determine the crystalline structure and phase purity of Calcium Dodecanoate.

Methodology:

Sample Preparation: A fine powder of Calcium Dodecanoate is packed into a sample holder.

e Instrumentation: A powder X-ray diffractometer with a monochromatic X-ray source (e.g., Cu
Ka radiation) is used.

o Data Acquisition: The sample is scanned over a range of 20 angles, and the intensity of the
diffracted X-rays is recorded.

o Data Analysis: The resulting diffraction pattern, a plot of intensity versus 26, is analyzed. The
positions and intensities of the diffraction peaks are characteristic of the crystalline structure
of the compound.[15] The pattern can be compared to reference patterns in databases to
confirm the identity and phase purity of the material.[4] The presence of sharp peaks
indicates a crystalline structure.[6]
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Signaling Pathway and Experimental Workflow
Visualization

The fatty acid component of Calcium Dodecanoate, dodecanoic acid (lauric acid), can influence
cellular signaling, particularly calcium signaling. Long-chain fatty acids are known to act as
signaling molecules, primarily through G-protein coupled receptors (GPCRs) and by directly
modulating ion channels.[16][17]

Dodecanoic Acid-Mediated Calcium Signaling

The following diagram illustrates a potential signaling pathway initiated by dodecanoic acid.
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Caption: Dodecanoic acid can modulate intracellular calcium via GPCRs and ion channels.

Experimental Workflow for Characterization

The logical flow for characterizing a sample of Calcium Dodecanoate is outlined below.
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Caption: A typical experimental workflow for the synthesis and characterization of Calcium
Dodecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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